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Compound of Interest

Compound Name: Ethylene glycol-d4

Cat. No.: B119926 Get Quote

An In-depth Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive analysis of the hygroscopic nature of Ethylene
Glycol-d4 (deuterated ethylene glycol). It explores the underlying physicochemical principles,

presents relevant quantitative data, and details the experimental protocols used to determine

moisture uptake. This document is intended for researchers, scientists, and professionals in

drug development who utilize deuterated compounds and require a thorough understanding of

their physical properties.

Executive Summary: Is Ethylene Glycol-d4
Hygroscopic?
Yes, Ethylene Glycol-d4 (HOCD₂CD₂OH) is unequivocally hygroscopic. This property is

inherent to the molecular structure it shares with its non-deuterated counterpart, ethylene

glycol. The presence of two hydroxyl (-OH) groups facilitates the formation of hydrogen bonds

with water molecules in the atmosphere, leading to the absorption of moisture. The isotopic

substitution of hydrogen with deuterium does not significantly alter this fundamental physical

property. Safety and handling guidelines for Ethylene Glycol-d4 consistently recommend

storage in tightly sealed containers protected from moisture, further confirming its hygroscopic

nature[1][2].
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The hygroscopic behavior of Ethylene Glycol-d4 is a direct consequence of its molecular

structure. Like standard ethylene glycol, it is a viscous, colorless liquid that is miscible with

water in all proportions[1][3]. The primary distinction is the replacement of four protium atoms

on the ethane backbone with deuterium, resulting in a higher molecular weight.

Comparative Physicochemical Data
The following table summarizes the key physical properties of Ethylene Glycol-d4 and

compares them with standard Ethylene Glycol.

Property Ethylene Glycol-d4 Ethylene Glycol

Chemical Formula C₂H₂D₄O₂ C₂H₆O₂

Linear Formula HOCD₂CD₂OH HOCH₂CH₂OH

Molecular Weight 66.09 g/mol [4][5] 62.07 g/mol [6]

CAS Number 2219-51-4[1][4] 107-21-1[1]

Appearance Colorless Liquid[1][7] Colorless, syrupy liquid[3][8]

Density ~1.184 g/mL at 25 °C[4] ~1.113 g/cm³ at 20 °C[6]

Boiling Point 196-198 °C[1][4] 197.3 °C[6]

Melting Point -13 °C[1][4] -12.9 °C

Hygroscopicity Yes (inferred) Yes (documented)[3][8][9]

Quantitative Hygroscopicity Data
While specific quantitative studies on the rate of moisture absorption for Ethylene Glycol-d4
are not readily available in the literature, the data for standard ethylene glycol serves as a

highly reliable proxy due to their identical functional groups. Ethylene glycol demonstrates

significant water absorption that is proportional to the relative humidity (RH) of its

environment[3].
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Relative Humidity (RH)
Water Absorption at
Equilibrium (% by weight)

Final Glycol Concentration
(% by weight)

50% 20% 83.3%

Data derived from studies on

uninhibited ethylene glycol and

is presented as a reliable

estimate for Ethylene Glycol-

d4[3].

Logical & Structural Relationship
The hygroscopic nature of Ethylene Glycol-d4 is directly inherited from its parent compound,

Ethylene Glycol. The isotopic labeling does not change the fundamental chemistry of the

hydroxyl groups responsible for water absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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